molecular formula C14H20N2O2 B8716065 4-Piperidinecarboxylic acid, 4-(phenylamino)-, ethyl ester CAS No. 61379-95-1

4-Piperidinecarboxylic acid, 4-(phenylamino)-, ethyl ester

Cat. No.: B8716065
CAS No.: 61379-95-1
M. Wt: 248.32 g/mol
InChI Key: DAQQMJRKGXQPAO-UHFFFAOYSA-N
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Description

4-Piperidinecarboxylic acid, 4-(phenylamino)-, ethyl ester is a useful research compound. Its molecular formula is C14H20N2O2 and its molecular weight is 248.32 g/mol. The purity is usually 95%.
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Properties

CAS No.

61379-95-1

Molecular Formula

C14H20N2O2

Molecular Weight

248.32 g/mol

IUPAC Name

ethyl 4-anilinopiperidine-4-carboxylate

InChI

InChI=1S/C14H20N2O2/c1-2-18-13(17)14(8-10-15-11-9-14)16-12-6-4-3-5-7-12/h3-7,15-16H,2,8-11H2,1H3

InChI Key

DAQQMJRKGXQPAO-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1(CCNCC1)NC2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 16.9 parts of ethyl 4-anilino-1-benzylisonipecotate in 150 parts of acetic acid is hydrogenated at normal pressure and at a temperature of 45° C. with 1.5 parts of palladium-on-charcoal 10%. After the calculated amount of hydrogen is taken up, the reaction mixture is allowed to cool to room temperature, the catalyst is filtered off and the filtrate is evaporated. The oily residue is taken up in water, alkalized with ammonium hydroxide and the product is extracted with chloroform. The extract is washed with water, dried, filtered and evaporated. The oily residue solidifies on triturating in petroleumether. The product is filtered off and crystallized from acetonitrile, yielding ethyl 4-anilinoisonipecotate; mp. 121.8° C.
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